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Compound of Interest

Compound Name: Butopyronoxyl!

Cat. No.: B165914

A comprehensive review of available scientific literature reveals a significant disparity in the
data available for the tick-repellent properties of Butopyronoxyl and IR3535. While IR3535
has been the subject of numerous studies providing robust quantitative data on its efficacy,
Butopyronoxyl, a historically used insect repellent, lacks accessible, detailed experimental
evidence for its activity against ticks. This guide synthesizes the available information to
provide a comparative overview for researchers, scientists, and drug development
professionals.

Executive Summary

IR3535 (ethyl butylacetylaminopropionate) is a well-documented, effective tick repellent with
extensive data supporting its long-lasting protection against various tick species. In contrast,
Butopyronoxyl (also known as Indalone) has a history of use in insect repellent formulations,
particularly for military use in the mid-20th century, but specific, publicly available quantitative
data on its tick repellency is scarce. This makes a direct, data-driven comparison challenging.
This guide will present the substantial evidence for IR3535's efficacy and detail the standard
experimental protocols for evaluating tick repellents, while noting the data gap for
Butopyronoxyl.

Quantitative Data on Tick Repellency

Due to the lack of available quantitative data for Butopyronoxyl, this section focuses on the
performance of IR3535 as a tick repellent.
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IR3535 Tick Repellency Data

Multiple studies have demonstrated the efficacy of IR3535 against various tick species. The
complete protection time (CPT), which is the duration until the first confirmed tick bite or
crossing of a treated skin area, is a key metric.

Complete
Active Concentration . ) . Protection
] Formulation Tick Species !
Ingredient (%) Time (CPT)
(hours)
Ixodes scapularis
IR3535 10 Lotion (Blacklegged 9.1[1]
tick)
Ixodes scapularis
IR3535 20 Aerosol Spray (Blacklegged 11.0[1]
tick)
Ixodes scapularis
IR3535 20 Pump Spray (Blacklegged 12.2[1]

tick)

Experimental Protocols

The evaluation of tick repellent efficacy is conducted through standardized laboratory and field
bioassays. These protocols are crucial for generating reliable and comparable data.

In-Vivo Human-Based Bioassay for Tick Repellency

A common and informative method for assessing the efficacy of a topical tick repellent is the in-
vivo bioassay using human volunteers.

Objective: To determine the complete protection time (CPT) of a repellent formulation against a
specific tick species.

Methodology:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.researchgate.net/publication/47813253_Comparison_of_the_tick_repellent_efficacy_of_chemical_and_biological_products_originating_from_Europe_and_the_USA
https://www.researchgate.net/publication/47813253_Comparison_of_the_tick_repellent_efficacy_of_chemical_and_biological_products_originating_from_Europe_and_the_USA
https://www.researchgate.net/publication/47813253_Comparison_of_the_tick_repellent_efficacy_of_chemical_and_biological_products_originating_from_Europe_and_the_USA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Subject Recruitment and Preparation: Healthy adult volunteers are recruited. A defined area
on the subject's forearm or lower leg is marked for repellent application. The surrounding
skin is protected with a barrier.

Repellent Application: A precise amount of the test repellent is applied evenly to the marked
skin area. A control area on the other limb is treated with a placebo or left untreated.

Tick Exposure: At predetermined time intervals after repellent application, laboratory-reared,
pathogen-free ticks of a specific species and life stage (e.g., nymphs) are placed on the
untreated area below the treated zone.

Observation: The ticks are observed for a set period (e.g., 5 minutes) to see if they will cross
into the repellent-treated area. The number of ticks repelled (moving away from the treated
area) and the number crossing the treated line are recorded.

Determination of Complete Protection Time (CPT): The CPT is defined as the time from
repellent application until the first confirmed tick crossing of the treated area. A crossing is
typically confirmed by a second tick from the same cohort also crossing the barrier.

Data Analysis: The mean CPT is calculated from the results of multiple volunteers.
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Tick Olfactory Signaling Pathway

The mechanism by which ticks detect and are repelled by chemical cues is still under
investigation but is known to differ from that of insects. The primary olfactory organ in ticks is
the Haller's organ, located on their front legs. Current research suggests a G-protein coupled
receptor (GPCR) signaling cascade is involved.

When a repellent molecule enters the sensilla of the Haller's organ, it is thought to bind to a
GPCR on the surface of an olfactory receptor neuron. This binding event initiates a cascade of
intracellular events, likely involving the activation of G-proteins and subsequent production of
second messengers. This signaling ultimately leads to the opening of ion channels,
depolarization of the neuron, and the generation of an action potential. This nerve impulse is
then transmitted to the tick's central nervous system, resulting in a behavioral response, such
as moving away from the repellent source.
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Hypothesized Tick Olfactory Signaling Pathway

Conclusion

Based on currently available and accessible scientific data, IR3535 is a well-substantiated tick
repellent with proven, long-lasting efficacy against key tick species such as Ixodes scapularis.
The wealth of quantitative data allows for informed decisions in the development of new
repellent products.

Butopyronoxyl, while having a history as an insect repellent, suffers from a significant lack of
contemporary, peer-reviewed data on its tick repellency. For researchers and drug
development professionals, this data gap makes it difficult to assess its potential as a modern
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tick repellent. Future research efforts would be necessary to generate the required efficacy
data to allow for a direct and meaningful comparison with well-characterized repellents like
IR3535.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [A Comparative Analysis of Butopyronoxyl and IR3535
for Tick Repellency]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165914#butopyronoxyl-compared-to-ir3535-for-tick-
repellency]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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